BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to Methanol-d4 for
Researchers in Drug Development

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methanol-d4

Cat. No.: B120146

This guide provides an in-depth overview of Methanol-d4 (CDsOD), a deuterated isotopologue
of methanol, tailored for researchers, scientists, and professionals in the field of drug
development. It covers pricing for academic laboratories, key applications, and detailed
experimental protocols.

Overview and Significance in Research

Methanol-d4, also known as tetradeuteromethanol, is a form of methanol where the four
hydrogen atoms have been replaced with their heavier isotope, deuterium.[1] This isotopic
substitution makes it an invaluable tool in various scientific applications, particularly in Nuclear
Magnetic Resonance (NMR) spectroscopy, where it is a commonly used solvent.[1][2] Its utility
extends to serving as a precursor in the synthesis of deuterated pharmaceuticals and as a
tracer in metabolic studies. The use of deuterated compounds in drug development can offer
advantages such as altered metabolic profiles, potentially leading to improved oral
bioavailability and longer drug half-lives.

Pricing for Academic Laboratories

The price of Methanol-d4 for academic labs can vary significantly based on the supplier, purity,
and quantity purchased. Below is a summary of pricing from various suppliers to aid in budget
planning. The price per gram has been calculated using the density of Methanol-d4, which is
approximately 0.888 g/mL.[3]
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) Catalog ] ] ] Price per
Supplier Purity Quantity Price (USD)
Number Gram (USD)
Sigma- =>99.8 atom %
] 151947 25 mL ~$150 ~$6.75
Aldrich D
422878 99 atom % D 10 mL ~$75 ~$8.45
Cambridge
DLM-24TB-
Isotope - 99.8% D 25¢g $425.00 $17.00
Laboratories
DLM-51-
99.95% D 10x0.5mL $272.00 ~$61.26
10X0.5
Thermo
o AC16635010 99.5 atom %
Scientific 5 10 mL $131.65 ~$14.82
Chemicals
99.8 atom %
5 10 mL $177.00 ~$19.93
~$9.00
Carl ROTH AE57.1 99.8 Atom%D 10 ml €79.90
(converted)
Apollo >99.8 Atom ~$4.95
o DE70F 10ml £35.00
Scientific % D (converted)

Note: Prices are approximate and subject to change. It is recommended to check with the

suppliers for the most current pricing. Bulk purchases may offer a lower price per gram.[3]

Key Applications in Drug Development
NMR Spectroscopy

The most common application of Methanol-d4 is as a solvent for NMR spectroscopy.[1][2] Its

deuterated nature ensures that the solvent itself does not produce a significant signal in *H

NMR spectra, thus allowing for the clear observation of the analyte's proton signals.

Synthesis of Deuterated Compounds

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.sigmaaldrich.com/JP/ja/product/aldrich/422878
https://www.benchchem.com/product/b120146?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB0111579_EN.htm
https://www.armar-europa.de/productgroups/methanol-d4__11/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Methanol-d4 serves as a valuable building block for the synthesis of more complex deuterated
molecules. In drug development, selectively deuterating a drug candidate can alter its
metabolic fate due to the kinetic isotope effect. This can lead to a slower rate of metabolism,
potentially improving the drug's pharmacokinetic profile.

Metabolic and Mechanistic Studies

Methanol-d4 can be used as a tracer in metabolic studies to follow the metabolic pathways of
a drug or to elucidate reaction mechanisms. By tracking the incorporation of deuterium,
researchers can gain insights into how a drug is processed in a biological system.

Experimental Protocols
Sample Preparation for *H NMR Spectroscopy

This protocol outlines the standard procedure for preparing a sample for *tH NMR analysis
using Methanol-d4 as the solvent.

Materials:

Methanol-d4 (CDsOD)

NMR tube

Pipettes

Vortex mixer

Analyte (drug compound)
Methodology:

o Weigh approximately 1-5 mg of the analyte directly into the NMR tube. The exact amount will
depend on the molecular weight and solubility of the compound.

e Using a clean pipette, add approximately 0.6-0.7 mL of Methanol-d4 to the NMR tube.

o Cap the NMR tube securely and vortex the sample until the analyte is completely dissolved.
Gentle heating may be applied if the compound has low solubility at room temperature.
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« |If the sample contains particulate matter, filter it through a small plug of glass wool in a
Pasteur pipette directly into a clean NMR tube.

» Place the prepared NMR tube into the NMR spectrometer for analysis.

Below is a visual representation of the experimental workflow.
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Caption: Workflow for NMR sample preparation.
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Logical Relationships in Deuterated Drug
Development

The decision to use deuterated compounds in drug development is based on the principle of
the kinetic isotope effect. The following diagram illustrates the logical relationship between

deuteration and its potential impact on a drug's properties.
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Caption: Impact of deuteration on drug properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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